2-[(2-chlorobenzoyl)amino]ethyl 2-chlorobenzoate

• IUPAC Name: 2-[(2-chlorobenzoyl)amino]ethyl 2-chlorobenzoate
• InChI: InChI=1S/C16H13Cl2NO3/c17-13-7-3-1-5-11(13)15(20)19-9-10-22-16(21)12-6-2-4-8-14(12)18/h1-8H,9-10H2,(H,19,20)
• InChI Key: NAGPRPMVCHUMIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCOC(=O)C2=CC=CC=C2Cl)Cl
• Molecular Formula: C16H13Cl2NO3
• Molecular Weight: 338.2 g/mol

Description

2-[(2-chlorobenzoyl)amino]ethyl 2-chlorobenzoate is an organic compound that belongs to the class of benzoates It is characterized by the presence of two chlorobenzoyl groups attached to an aminoethyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-chlorobenzoyl)amino]ethyl 2-chlorobenzoate typically involves the reaction of 2-chlorobenzoic acid with 2-chloroaniline in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) ensures the production of high-purity compounds.

Chemical Reactions Analysis

Types of Reactions

2-[(2-chlorobenzoyl)amino]ethyl 2-chlorobenzoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the chlorobenzoyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted benzoates.

Scientific Research Applications

2-[(2-chlorobenzoyl)amino]ethyl 2-chlorobenzoate has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(2-chlorobenzoyl)amino]ethyl 2-chlorobenzoate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved can include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• 2-chlorobenzoic acid
• 2-chloroaniline
• Ethyl 2-chlorobenzoate

Uniqueness

2-[(2-chlorobenzoyl)amino]ethyl 2-chlorobenzoate is unique due to its dual chlorobenzoyl groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit enhanced reactivity and specificity in certain reactions and applications.